Cas no 2092533-49-6 (4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid)
4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
- 4-bromo-2-methyl-5-pyrazin-2-ylpyrazole-3-carboxylic acid
- 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
-
- Inchi: 1S/C9H7BrN4O2/c1-14-8(9(15)16)6(10)7(13-14)5-4-11-2-3-12-5/h2-4H,1H3,(H,15,16)
- InChI Key: AXNLCWBTAQJFIH-UHFFFAOYSA-N
- SMILES: BrC1C(C2C=NC=CN=2)=NN(C)C=1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 278
- XLogP3: 0.3
- Topological Polar Surface Area: 80.9
4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B249881-100mg |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1h-pyrazole-5-carboxylic acid |
2092533-49-6 | 100mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B249881-500mg |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1h-pyrazole-5-carboxylic acid |
2092533-49-6 | 500mg |
$ 410.00 | 2022-06-07 | ||
| TRC | B249881-1g |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1h-pyrazole-5-carboxylic acid |
2092533-49-6 | 1g |
$ 635.00 | 2022-06-07 | ||
| Life Chemicals | F2198-1739-0.25g |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid |
2092533-49-6 | 95%+ | 0.25g |
$396.0 | 2023-09-06 | |
| Life Chemicals | F2198-1739-0.5g |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid |
2092533-49-6 | 95%+ | 0.5g |
$417.0 | 2023-09-06 | |
| Life Chemicals | F2198-1739-1g |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid |
2092533-49-6 | 95%+ | 1g |
$439.0 | 2023-09-06 | |
| Life Chemicals | F2198-1739-2.5g |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid |
2092533-49-6 | 95%+ | 2.5g |
$878.0 | 2023-09-06 | |
| Life Chemicals | F2198-1739-5g |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid |
2092533-49-6 | 95%+ | 5g |
$1317.0 | 2023-09-06 | |
| Life Chemicals | F2198-1739-10g |
4-bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid |
2092533-49-6 | 95%+ | 10g |
$1844.0 | 2023-09-06 |
4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic Acid (CAS No. 2092533-49-6): A Comprehensive Overview
4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2092533-49-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
The molecular structure of 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid is composed of a pyrazole ring substituted with a bromo group at the 4-position, a methyl group at the 1-position, and a pyrazine ring at the 3-position. The carboxylic acid group at the 5-position adds to its functional versatility. This intricate arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation.
In terms of chemical synthesis, several methods have been reported for the preparation of 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid. One common approach involves the reaction of 4-bromoacetylacetone with hydrazine to form the pyrazole core, followed by substitution reactions to introduce the pyrazine and carboxylic acid functionalities. Another method involves the condensation of 2-bromopyridine with malononitrile, followed by cyclization and hydrolysis steps to yield the final product. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.
The biological activities of 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid have been extensively studied in recent years. One of its most notable properties is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Additionally, 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid has demonstrated significant antiviral activity against a range of viral pathogens. Research has indicated that it can interfere with viral replication processes, particularly in viruses such as influenza and herpes simplex virus (HSV). This property has sparked interest in its potential use as an antiviral agent in both prophylactic and therapeutic settings.
In the realm of cancer research, 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid has shown promise as a potential anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.
The pharmacokinetic properties of 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid have also been investigated to assess its suitability for clinical applications. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize these properties for improved therapeutic efficacy and reduced side effects.
In conclusion, 4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2092533-49-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a promising candidate for future drug discovery efforts.
2092533-49-6 (4-Bromo-1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)